Arlasolve DMI

Specification

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: 3,6-dimethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
• Standard InChI: InChI=1S/C8H14O4/c1-9-5-3-11-8-6(10-2)4-12-7(5)8/h5-8H,3-4H2,1-2H3
• Standard InChI Key: MEJYDZQQVZJMPP-UHFFFAOYSA-N
• Canonical SMILES: COC1COC2C1OCC2OC

Introduction

Chemical Identification and Properties

Arlasolve DMI, chemically known as Dimethyl Isosorbide, is a methylated sorbitol derivative with specific chemical and physical properties that make it valuable in pharmaceutical and cosmetic applications. Its key chemical parameters are outlined in Table 1.

Table 1: Chemical and Physical Properties of Arlasolve DMI

Property	Specification
Chemical Name	Dimethyl Isosorbide
CAS Number	5306-85-4
Molecular Formula	C8H14O4
Molecular Weight	174.19 g/mol
Physical Form	Liquid
INCI Name	Dimethyl Isosorbide

Arlasolve DMI is produced by Croda, a leading specialty chemicals company, and is marketed primarily for its exceptional solvent properties and ability to enhance the delivery of active ingredients in topical formulations. As a methylated sorbitol derivative, its chemical structure provides unique capabilities for improving the solubility and efficacy of various active pharmaceutical ingredients (APIs) and cosmetic compounds.

Functional Applications

Solvent Capabilities

Arlasolve DMI functions as an exceptional solubilizer for key active ingredients commonly used in pharmaceutical and cosmetic formulations. It effectively dissolves challenging compounds such as Dihydroxyacetone (DHA) and Benzoyl Peroxide (BPO), significantly improving their incorporation into various delivery systems. This solvent capability is particularly valuable for formulators working with active ingredients that have limited water solubility but require effective delivery to targeted skin layers.

Skin Penetration Enhancement

Perhaps the most significant functional property of Arlasolve DMI is its ability to enhance the penetration of active ingredients through the skin. Research indicates that it significantly improves the delivery of active ingredients to the epidermis, thereby maximizing their effectiveness while minimizing skin irritation that might otherwise occur with higher concentrations of actives on the skin surface.

Mechanism of Action

Epidermal Penetration Pathway

SUPER REFINED Arlasolve DMI is specifically designed to boost the penetration of topical Active Pharmaceutical Ingredients (APIs) through the stratum corneum into the epidermis. This targeted delivery mechanism allows for more effective treatment of skin conditions by ensuring active ingredients reach their intended site of action. The compound achieves this enhanced delivery by altering the skin's barrier properties in a temporary and non-damaging manner.

Polarity Modification

The mechanism behind Arlasolve DMI's penetration enhancement involves increasing the polarity of the upper skin layers. This modification enhances the reception of hydrophilic active ingredients within the formulation, allowing them to more effectively penetrate into the epidermis where they can exert their therapeutic effects. This polarity adjustment is particularly beneficial for water-soluble active ingredients that might otherwise struggle to penetrate the lipophilic stratum corneum.

Research Findings

Franz Cell Diffusion Analysis

Rigorous scientific evaluation using Franz cell diffusion analysis has provided concrete evidence of Arlasolve DMI's penetration enhancement capabilities. Studies have demonstrated that the addition of 10% SUPER REFINED Arlasolve DMI to formulations increases the delivery of active ingredients to the epidermis by 15% compared to formulations without this compound.

This enhanced delivery is achieved without increasing transdermal delivery into the bloodstream, ensuring that active ingredients remain targeted to the skin layers where they are most needed. Additionally, the research shows a reduction in the amount of active ingredients remaining ineffective on the stratum corneum, indicating more efficient utilization of costly active compounds.

Table 2: Franz Cell Diffusion Analysis Results

Skin Layer	Formulation Without DMI (% Applied Dose)	Formulation With 10% DMI (% Applied Dose)	Change
Stratum Corneum	~35%	~25%	-10%
Epidermis	~30%	~45%	+15%
Transdermal Delivery	Minimal	Minimal	No significant change

Formulation Stability Benefits

Research also demonstrates the formulation stability benefits of SUPER REFINED Arlasolve DMI compared to standard grade dimethyl isosorbide. In accelerated stability studies of topical emulsion formulations containing Benzocaine, the SUPER REFINED version showed superior stability characteristics.

After 4 weeks at 40°C, formulations containing standard grade dimethyl isosorbide exhibited an increase in color, indicating potential degradation. Furthermore, at 50°C, the standard grade formulations showed phase separation at 4 weeks, while the SUPER REFINED version maintained stability. These findings underscore the importance of using high-purity Arlasolve DMI in sensitive pharmaceutical and cosmetic formulations.

Formulation Considerations

Sensory Characteristics

Beyond its functional benefits, Arlasolve DMI provides favorable sensory characteristics in finished formulations. It contributes to a non-greasy, dry skin feel, which is particularly desirable in facial skincare products and other personal care items where consumer acceptance is heavily influenced by texture and skin feel.

Compatibility Profile

Arlasolve DMI demonstrates excellent compatibility with a wide range of other cosmetic and pharmaceutical ingredients. This versatility allows formulators to incorporate it into diverse product types, from serums and creams to gels and solutions, without significant formulation challenges.